Cas no 476474-11-0 (4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol)
4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol
- 4-(2-pyridin-2-yl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)-1H-quinolin-7-one
- 4-(2-PYRIDIN-2-YL-5,6-DIHYDRO-4H-PYRROLO[1,2-B]PYRAZOL-3-YL)-QUINOLIN-7-OL
- 4-(2-Pyridin-2-yl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol
- 7-Quinolinol, 4-[5,6-dihydro-2-(2-pyridinyl)-4H-pyrrolo[1,2-b]pyrazol-3-yl]-
- F9995-0144
- 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol
- 4-[2-(2-Pyridyl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinolin-7-ol
- NCGC00408881-01
- EN300-237883
- BDBM21503
- VU0549308-1
- AC9730
- SCHEMBL373376
- AKOS015957641
- ZDNICFYNWASODE-UHFFFAOYSA-N
- BUA47411
- SDCCGSBI-0660069.P001
- 4-[2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinolin-7(1H)-one
- MFCD12923353
- PD118650
- CCG-355952
- 4-[2-(pyridin-2-yl)-4H,5H,6H-pyrrolo[1,2-a]pyrazol-3-yl]quinolin-7-ol
- SY265147
- DB-331517
- 4-[2-(pyridin-2-yl)-4H,5H,6H-pyrrolo[1,2-b]pyrazol-3-yl]quinolin-7-ol
- CHEMBL260147
- TGF-B (beta) receptor inhibitor?
- AS-82991
- 476474-11-0
- MT5X3CS22S
- DTXSID20433199
- Dihydropyrrolopyrazole, 13
-
- MDL: MFCD12923353
- Inchi: 1S/C20H16N4O/c25-13-6-7-14-15(8-10-22-17(14)12-13)19-18-5-3-11-24(18)23-20(19)16-4-1-2-9-21-16/h1-2,4,6-10,12,25H,3,5,11H2
- InChI Key: ZDNICFYNWASODE-UHFFFAOYSA-N
- SMILES: OC1C=CC2C(C=1)=NC=CC=2C1C(C2C=CC=CN=2)=NN2CCCC2=1
Computed Properties
- Exact Mass: 328.13241115g/mol
- Monoisotopic Mass: 328.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.8Ų
4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC7559-100 mg |
TGF-B (beta) receptor inhibitor |
476474-11-0 | >98% | 100mg |
$650.0 | 2022-02-28 | |
| DC Chemicals | DC7559-250 mg |
TGF-B (beta) receptor inhibitor |
476474-11-0 | >98% | 250mg |
$1300.0 | 2022-02-28 | |
| DC Chemicals | DC7559-1 g |
TGF-B (beta) receptor inhibitor |
476474-11-0 | >98% | 1g |
$2600.0 | 2022-02-28 | |
| TRC | P991570-5mg |
4-(2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol |
476474-11-0 | 5mg |
$178.00 | 2023-05-17 | ||
| TRC | P991570-25mg |
4-(2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol |
476474-11-0 | 25mg |
$586.00 | 2023-05-17 | ||
| TRC | P991570-50mg |
4-(2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol |
476474-11-0 | 50mg |
$930.00 | 2023-05-17 | ||
| Chemenu | CM227631-100mg |
4-(2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol |
476474-11-0 | 95% | 100mg |
$726 | 2023-02-02 | |
| Chemenu | CM227631-250mg |
4-(2-(Pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinolin-7-ol |
476474-11-0 | 95% | 250mg |
$1130 | 2023-02-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T910624-10mg |
TGF-B (beta) receptor inhibitor |
476474-11-0 | 98% | 10mg |
¥4,027.50 | 2022-08-31 | |
| eNovation Chemicals LLC | D780347-1g |
4-[2-(2-Pyridyl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinolin-7-ol |
476474-11-0 | 95% | 1g |
$1435 | 2023-09-03 |
4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol
Recent Advances in the Study of 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol (CAS: 476474-11-0)
The compound 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol (CAS: 476474-11-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its unique pyrrolo[1,2-b]pyrazole and quinoline moieties, has been identified as a potential candidate for therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key findings in recent research is the compound's ability to modulate specific kinase pathways, including those involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol exhibits potent inhibitory activity against certain tyrosine kinases, which are often dysregulated in cancer. These findings suggest its potential as a targeted therapy for malignancies characterized by kinase mutations or overexpression. Additionally, the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been highlighted in recent pharmacokinetic studies.
Another area of interest is the compound's anti-inflammatory properties. Recent investigations have revealed that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating chronic inflammatory diseases. Mechanistic studies indicate that this effect is mediated through the inhibition of NF-κB signaling, a critical pathway in inflammation. These findings have spurred further research into its application for conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol has also been a focus of recent studies. Researchers have developed more efficient and scalable synthetic routes, which are crucial for its potential commercialization. One notable advancement is the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolo[1,2-b]pyrazole core, significantly improving yield and purity. These synthetic improvements are expected to facilitate further preclinical and clinical development.
Despite these promising developments, challenges remain. For instance, the compound's selectivity for specific kinase isoforms needs further optimization to minimize off-target effects. Additionally, comprehensive toxicology studies are required to assess its safety profile in vivo. Ongoing research is addressing these issues, with preliminary data suggesting a manageable toxicity profile at therapeutic doses.
In conclusion, 4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol (CAS: 476474-11-0) represents a promising therapeutic agent with dual potential in oncology and inflammation. Its unique chemical structure and multifaceted biological activities make it a compelling subject for further investigation. Future studies should focus on advancing its clinical translation, optimizing its therapeutic window, and exploring combination therapies to maximize its efficacy.
476474-11-0 (4-2-(pyridin-2-yl)-4H,5H,6H-pyrrolo1,2-bpyrazol-3-ylquinolin-7-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)